Cas no 61448-03-1 (Lup-20(29)-ene-2,3-diol, (2a,3b)-)

• Product Name: Lup-20(29)-ene-2,3-diol, (2a,3b)-
• CAS No: 61448-03-1
• MF: C₃₀H₅₀O₂
• MW: 442.71700
• CID: 837412
• PubChem ID: 15127233
• Update Time: 2024-11-03

Lup-20(29)-ene-2,3-diol, (2a,3b)- Chemical and Physical Properties

Names and Identifiers

• Lup-20(29)-ene-2,3-diol, (2a,3b)-
• Lup-20(29)-ene-2α,3β-diol
• 7-Allyl-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione
• LUP-20(29)-ENE-2ALPHA,3BETA-DIOL
• 61448-03-1
• Lup-20(29)-ene-2,3-diol
• FS-9287
• AKOS040762002
• 20(29)-Lupene-2,3-diol; 2,3-Dihydroxylup-20(29)-ene
• CHEMBL1773216
• (1R,3aR,5aR,5bR,7aR,9R,10R,11aR,11bR,13aR,13bR)-3a,5a,5b,8,8,11a-hexamethyl-1-prop-1-en-2-yl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysene-9,10-diol
• Q27136433
• 2alpha,3bbeta-lup-20(29)-ene-2,3-diol
• 2alpha,3beta-dihydroxylup-20(29)-ene
• CHEBI:67954
• [ "" ]

• Inchi： InChI=1S/C30H50O2/c1-18(2)19-11-13-27(5)15-16-29(7)20(24(19)27)9-10-23-28(6)17-21(31)25(32)26(3,4)22(28)12-14-30(23,29)8/h19-25,31-32H,1,9-17H2,2-8H3/t19-,20+,21+,22-,23+,24+,25-,27+,28-,29+,30+/m0/s1
• InChI Key： OESLKRXCBRUCJZ-UHFFFAOYSA-N
• SMILES： CC(=C)C1CCC2(C1C3CCC4C(C3(CC2)C)(CCC5C4(CC(C(C5(C)C)O)O)C)C)C

Computed Properties

• Exact Mass: 442.38100
• Monoisotopic Mass: 442.381080833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 32
• Rotatable Bond Count: 1
• Complexity: 801
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.9
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.3±0.1 g/cm3
• Boiling Point: 426.1±47.0 °C at 760 mmHg
• Flash Point: 211.5±29.3 °C
• PSA: 40.46000
• LogP: 6.99560
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Lup-20(29)-ene-2,3-diol, (2a,3b)- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids